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Compound of Interest

Compound Name: N-Ethyl-4-nitroaniline

Cat. No.: B181198 Get Quote

An In-depth Technical Guide to the Health and Safety of N-Ethyl-4-nitroaniline

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive health and safety information for N-Ethyl-4-nitroaniline,

intended for use by professionals in research and development. The following sections detail

the compound's properties, hazards, and the necessary precautions for safe handling.

Chemical and Physical Properties
N-Ethyl-4-nitroaniline is a synthetic organic compound used as a propellant stabilizer and a

building block in chemical synthesis.[1] It appears as yellow crystals with a blue-violet luster or

as a purple-black crystalline solid.[1][2]

Table 1: Physical and Chemical Properties of N-Ethyl-4-nitroaniline
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Property Value Source

Molecular Formula C8H10N2O2 [1][2]

Molecular Weight 166.18 g/mol [1][2]

Appearance

Yellow crystals with blue-violet

luster or purple-black

crystalline solid

[1][2]

Melting Point 96-98 °C [1]

Boiling Point 302.3 ± 25.0 °C (Predicted) [1]

Density 1.210 ± 0.06 g/cm³ (Predicted) [1]

pKa 0.98 ± 0.32 (Predicted) [1]

Stability
Stable, but may be sensitive to

prolonged exposure to air.
[1][2]

Hazard Identification and Classification
N-Ethyl-4-nitroaniline is classified as a hazardous substance. The Globally Harmonized

System of Classification and Labelling of Chemicals (GHS) provides the following hazard

statements based on available data.

Table 2: GHS Hazard Classification for N-Ethyl-4-nitroaniline
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Hazard Class Hazard Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Acute Toxicity, Dermal Category 4
H312: Harmful in contact with

skin

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
Category 2

H319: Causes serious eye

irritation

Specific target organ toxicity —

Single exposure
Category 3

H335: May cause respiratory

irritation

Source: Aggregated GHS information from multiple sources.[2]

Experimental Protocols
Detailed experimental protocols for the toxicological assessment of N-Ethyl-4-nitroaniline are

not publicly available in the provided search results. The hazard classifications are based on

data submitted to regulatory bodies like the European Chemicals Agency (ECHA). These

studies are typically conducted according to standardized OECD guidelines for testing of

chemicals.

Safe Handling and Storage
Proper handling and storage procedures are critical to minimize exposure and ensure safety.

Handling:

Avoid contact with skin and eyes.[3]

Avoid the formation of dust and aerosols.[3]

Use only in a well-ventilated area, preferably within a chemical fume hood.[4][5]

Do not eat, drink, or smoke when using this product.[4]

Wash hands and any exposed skin thoroughly after handling.[4]
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Storage:

Store in a cool, dry, and well-ventilated place.[4][5]

Keep the container tightly closed.[4]

Store away from incompatible materials such as strong oxidizing agents and strong bases.[1]

Personal Protective Equipment (PPE)
The following personal protective equipment should be worn when handling N-Ethyl-4-
nitroaniline:

Table 3: Recommended Personal Protective Equipment

Body Part Protection Specifications

Eyes/Face Safety goggles or face shield
Must be worn to protect

against splashes and dust.[5]

Skin
Chemical-resistant gloves and

lab coat

Nitrile or neoprene gloves are

recommended. A lab coat or

chemical-resistant coveralls

should be worn to prevent skin

contact.[5]

Respiratory
NIOSH/MSHA approved

respirator

Recommended when working

outside of a fume hood or if

dust is generated.[5]

First Aid Measures
In case of exposure, follow these first aid procedures immediately.

Table 4: First Aid Measures for N-Ethyl-4-nitroaniline Exposure
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Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15-20 minutes, removing contact lenses

if present. Seek immediate medical attention.[2]

[4]

Skin Contact

Immediately wash the affected area with soap

and plenty of water for at least 15 minutes.

Remove contaminated clothing. If skin irritation

persists, seek medical attention.[2][4]

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.[2][4]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[3][4]

Fire Fighting Measures
N-Ethyl-4-nitroaniline is probably combustible, though flash point data is not available.[1][2]

Suitable Extinguishing Media: Use a dry chemical, carbon dioxide, or Halon extinguisher.[2]

[6] Water spray, alcohol-resistant foam are also acceptable.[3]

Hazardous Combustion Products: Fires may produce toxic oxides of nitrogen and carbon.[3]

Firefighting Precautions: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[4]

Accidental Release Measures
In the event of a spill, follow these procedures:
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Personal Precautions: Evacuate personnel to a safe area. Wear appropriate personal

protective equipment.[3]

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.[3]

Methods for Cleaning Up: For small spills, dampen the solid material with 60-70% ethanol

and transfer it to a suitable container for disposal.[6][7] Use absorbent paper dampened with

ethanol to pick up any remaining material.[6][7]

Stability and Reactivity
Reactivity: N-Ethyl-4-nitroaniline is a basic compound and reacts exothermically with acids.

[1][2] It may be incompatible with isocyanates, halogenated organics, peroxides, phenols

(acidic), epoxides, anhydrides, and acid halides.[1][2] Reaction with strong reducing agents

may generate flammable hydrogen gas.[1][2]

Chemical Stability: The compound is stable but may be sensitive to prolonged exposure to

air.[1][2] It is incompatible with strong oxidizing agents and strong bases.[1]

Logical Workflow for Safe Handling
The following diagram illustrates the logical workflow for the safe handling of N-Ethyl-4-
nitroaniline, from initial assessment to emergency response.
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Hazard Assessment

Preparation and Handling

Storage Emergency Procedures

Identify Chemical:
N-Ethyl-4-nitroaniline

Review Safety Data Sheet (SDS)

Understand Hazards:
- Acute Toxicity

- Skin/Eye Irritation

Select & Don Personal
Protective Equipment (PPE)

Prepare Well-Ventilated Workspace
(e.g., Fume Hood)

Handle with Care:
- Avoid dust generation

- Avoid contact

Store in a Cool, Dry,
Well-Ventilated Area

In Case of Exposure:
Follow First Aid Measures

Exposure

In Case of Spill:
Follow Spill Cleanup Protocol

Spill

In Case of Fire:
Use Appropriate Extinguisher

Fire

Keep Container Tightly Closed

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of N-Ethyl-4-nitroaniline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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